Cas no 500868-84-8 (1,2,3,5,6,7-Hexahydropyrido[3,2,1-ij]quinoline-9-carboxylic acid)
1,2,3,5,6,7-Hexahydropyrido[3,2,1-ij]quinoline-9-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1,2,3,5,6,7-hexahydropyrido[3,2,1-ij]quinoline-9-carboxylic acid
- NSC160207
- 9-julolidinecarboxylic acid
- JULOLIDINE-9-CARBOXYLIC ACID
- 1,2,3,5,6,7-Hexahydropyrido[3,2,1-ij]quinoline-9-carboxylic acid
-
- Inchi: 1S/C13H15NO2/c15-13(16)11-7-9-3-1-5-14-6-2-4-10(8-11)12(9)14/h7-8H,1-6H2,(H,15,16)
- InChI Key: DIZIGJGAONLUKP-UHFFFAOYSA-N
- SMILES: OC(C1C=C2CCCN3CCCC(C=1)=C32)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 272
- XLogP3: 2.4
- Topological Polar Surface Area: 40.5
1,2,3,5,6,7-Hexahydropyrido[3,2,1-ij]quinoline-9-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029201339-1g |
1,2,3,5,6,7-Hexahydropyrido[3,2,1-ij]quinoline-9-carboxylic acid |
500868-84-8 | 95% | 1g |
$585.00 | 2023-09-01 |
1,2,3,5,6,7-Hexahydropyrido[3,2,1-ij]quinoline-9-carboxylic acid Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on 1,2,3,5,6,7-Hexahydropyrido[3,2,1-ij]quinoline-9-carboxylic acid
Comprehensive Overview of 1,2,3,5,6,7-Hexahydropyrido[3,2,1-ij]quinoline-9-carboxylic acid (CAS No. 500868-84-8)
1,2,3,5,6,7-Hexahydropyrido[3,2,1-ij]quinoline-9-carboxylic acid (CAS No. 500868-84-8) is a heterocyclic compound with significant potential in pharmaceutical and material science applications. Its unique structure, featuring a fused pyrido-quinoline core, makes it a subject of interest for researchers exploring novel drug candidates and functional materials. The compound's carboxylic acid moiety further enhances its versatility, enabling derivatization for targeted applications.
In recent years, the demand for heterocyclic compounds like 1,2,3,5,6,7-Hexahydropyrido[3,2,1-ij]quinoline-9-carboxylic acid has surged due to their role in developing small-molecule therapeutics. Researchers are particularly intrigued by its potential as a scaffold for kinase inhibitors or GPCR modulators, aligning with trends in precision medicine. The compound's CAS No. 500868-84-8 is frequently searched in databases like SciFinder and Reaxys, reflecting its growing relevance in academic and industrial settings.
Synthetic routes to 1,2,3,5,6,7-Hexahydropyrido[3,2,1-ij]quinoline-9-carboxylic acid often involve multicomponent reactions or catalytic hydrogenation of precursor quinoline derivatives. Recent publications highlight optimized methods using Pd/C catalysts or microwave-assisted synthesis, addressing the need for greener chemistry—a hot topic in 2024. The compound's solubility profile (moderate in polar aprotic solvents) and thermal stability (decomposition >250°C) make it suitable for diverse formulation strategies.
Beyond pharmaceuticals, this compound's rigid polycyclic structure shows promise in organic electronics. Its extended π-conjugation could enable applications in OLED materials or photocatalysts, areas gaining traction with the rise of sustainable energy solutions. Computational studies suggest interesting HOMO-LUMO gaps, prompting investigations into its optoelectronic properties—a frequently searched term in materials science forums.
Analytical characterization of CAS 500868-84-8 typically involves HPLC purity analysis (>95%), NMR spectroscopy (notable singlet for C9-COOH at δ~12 ppm), and HRMS confirmation. These protocols align with ICH guidelines, a trending search term among quality control professionals. The compound's logP value (~2.1) and hydrogen bond donor/acceptor count make it a candidate for Lipinski's Rule of Five evaluations in drug discovery pipelines.
Ongoing research explores structure-activity relationships (SAR) of derivatives, particularly modifications at the C9-carboxylic acid position. Patent literature reveals interest in its amide and ester derivatives for CNS-targeted therapies, coinciding with increased searches for "blood-brain barrier permeable compounds." Safety data shows no significant acute toxicity in preliminary studies (LD50 >500 mg/kg in rodents), though comprehensive ADMET studies remain ongoing.
In conclusion, 1,2,3,5,6,7-Hexahydropyrido[3,2,1-ij]quinoline-9-carboxylic acid represents a multifaceted compound bridging medicinal chemistry and materials science. Its CAS No. 500868-84-8 serves as a key identifier for researchers navigating its synthetic, analytical, and application landscapes—topics dominating 2024's scientific discourse on privileged heterocycles and multifunctional organic molecules.
500868-84-8 (1,2,3,5,6,7-Hexahydropyrido[3,2,1-ij]quinoline-9-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)